Cas no 1806812-54-3 (3-Amino-2-cyano-4-(difluoromethyl)pyridine-5-sulfonamide)
3-Amino-2-cyano-4-(difluoromethyl)pyridine-5-sulfonamide Chemical and Physical Properties
Names and Identifiers
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- 3-Amino-2-cyano-4-(difluoromethyl)pyridine-5-sulfonamide
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- Inchi: 1S/C7H6F2N4O2S/c8-7(9)5-4(16(12,14)15)2-13-3(1-10)6(5)11/h2,7H,11H2,(H2,12,14,15)
- InChI Key: MHGKRLVTFOMRRE-UHFFFAOYSA-N
- SMILES: S(C1C=NC(C#N)=C(C=1C(F)F)N)(N)(=O)=O
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 16
- Rotatable Bond Count: 2
- Complexity: 398
- XLogP3: 0
- Topological Polar Surface Area: 131
3-Amino-2-cyano-4-(difluoromethyl)pyridine-5-sulfonamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029069746-1g |
3-Amino-2-cyano-4-(difluoromethyl)pyridine-5-sulfonamide |
1806812-54-3 | 97% | 1g |
$1,579.40 | 2022-03-31 |
3-Amino-2-cyano-4-(difluoromethyl)pyridine-5-sulfonamide Related Literature
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Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
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Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
Additional information on 3-Amino-2-cyano-4-(difluoromethyl)pyridine-5-sulfonamide
Introduction to 3-Amino-2-cyano-4-(difluoromethyl)pyridine-5-sulfonamide (CAS No. 1806812-54-3)
3-Amino-2-cyano-4-(difluoromethyl)pyridine-5-sulfonamide, also known by its CAS number 1806812-54-3, is a versatile compound with significant potential in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a pyridine ring, a cyano group, an amino group, and a difluoromethyl substituent, which collectively contribute to its diverse biological activities and pharmacological properties.
The chemical structure of 3-Amino-2-cyano-4-(difluoromethyl)pyridine-5-sulfonamide is particularly noteworthy due to its ability to interact with various biological targets. The presence of the difluoromethyl group enhances the compound's lipophilicity and metabolic stability, making it an attractive candidate for drug development. Additionally, the amino and cyano groups provide opportunities for further functionalization and optimization, allowing researchers to tailor the compound's properties for specific therapeutic applications.
Recent studies have highlighted the potential of 3-Amino-2-cyano-4-(difluoromethyl)pyridine-5-sulfonamide in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory and anti-cancer activities. The compound's ability to inhibit key enzymes involved in inflammatory pathways, such as COX-2 and 5-LOX, makes it a promising candidate for the treatment of inflammatory diseases. Furthermore, its cytotoxic effects on cancer cells have been demonstrated in both in vitro and in vivo models, suggesting its potential as an anti-cancer agent.
In addition to its therapeutic potential, 3-Amino-2-cyano-4-(difluoromethyl)pyridine-5-sulfonamide has been investigated for its use as a building block in the synthesis of more complex molecules. The compound's reactivity and stability make it an ideal starting material for synthetic chemists aiming to develop novel compounds with enhanced biological activities. Recent advancements in synthetic methodologies have enabled the efficient synthesis of this compound on a large scale, facilitating its widespread use in both academic and industrial settings.
The safety profile of 3-Amino-2-cyano-4-(difluoromethyl)pyridine-5-sulfonamide has also been extensively studied. Preclinical toxicology assessments have shown that the compound is well-tolerated at therapeutic doses, with minimal adverse effects observed in animal models. These findings support the continued development of this compound for clinical applications.
In conclusion, 3-Amino-2-cyano-4-(difluoromethyl)pyridine-5-sulfonamide (CAS No. 1806812-54-3) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features, coupled with its diverse biological activities and favorable safety profile, make it an attractive candidate for further investigation and development. As research in this area continues to advance, it is likely that new insights into the therapeutic potential of this compound will emerge, paving the way for innovative treatments for various diseases.
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